Cas no 193470-31-4 (6-(methylamino)methylpyridin-2-amine)

• Product Name: 6-(methylamino)methylpyridin-2-amine
• CAS No: 193470-31-4
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1019847
• PubChem ID: 45079746
• Update Time: 2025-07-25

6-(methylamino)methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,6-amino-N-methyl-(9CI)
• 6-(methylamino)methylpyridin-2-amine
• AKOS006363928
• SCHEMBL7788876
• DB-271099
• 2-Pyridinemethanamine, 6-amino-N-methyl-
• EN300-1238984
• 193470-31-4
• 6-(methylaminomethyl)pyridin-2-amine
• SBPDPCGVLAGBDD-UHFFFAOYSA-N
• 6-(Methylamino)methyl-2-pyridinamine
• 6-[(methylamino)methyl]pyridin-2-amine

• Inchi： 1S/C7H11N3/c1-9-5-6-3-2-4-7(8)10-6/h2-4,9H,5H2,1H3,(H2,8,10)
• InChI Key： SBPDPCGVLAGBDD-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC=C(N)N=1

Computed Properties

• Exact Mass: 137.09543
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 6-(methylamino)methylpyridin-2-amine

Recent Advances in the Study of 193470-31-4 and 6-(Methylamino)methylpyridin-2-amine in Chemical Biology and Pharmaceutical Research

The compound 193470-31-4, along with its derivative 6-(methylamino)methylpyridin-2-amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, particularly as building blocks for novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 6-(methylamino)methylpyridin-2-amine as a key intermediate in the synthesis of pharmacologically active compounds. Its structural features, including the pyridine ring and methylamino moiety, make it a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements involves the use of 193470-31-4 in the synthesis of small-molecule modulators for protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for drug development, and the ability of 193470-31-4 to serve as a core structure for PPI inhibitors has opened new avenues for therapeutic intervention. Recent publications have demonstrated its efficacy in disrupting specific PPIs involved in oncogenic signaling pathways, offering promising leads for anticancer drug development.

In addition to its role in drug discovery, 6-(methylamino)methylpyridin-2-amine has been investigated for its potential as a fluorescent probe. Its unique chemical properties allow for the development of sensitive and selective probes for detecting biological molecules and monitoring cellular processes. This application is particularly valuable in diagnostic and imaging technologies, where precise molecular detection is crucial.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on 193470-31-4 and 6-(methylamino)methylpyridin-2-amine. Ongoing research is focused on improving their bioavailability, metabolic stability, and target specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, the study of 193470-31-4 and 6-(methylamino)methylpyridin-2-amine represents a vibrant area of research with significant potential for impacting drug discovery and development. Continued exploration of their chemical and biological properties will likely yield innovative solutions for addressing unmet medical needs. This brief underscores the importance of these compounds in advancing the field of chemical biology and highlights the need for further interdisciplinary research to fully realize their therapeutic potential.